Cas no 2095396-49-7 (hydrochloride)

• Product Name: hydrochloride
• CAS No: 2095396-49-7
• MF: C₇H₁₃ClN₄O
• MW: 204.657319784164
• CID: 5255040
• Update Time: 2026-03-09

hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Amino-3-(1H-imidazol-5-yl)-N-methylpropanamide
• H-L-His-NHMe*HCl
• hydrochloride

• Inchi： 1S/C7H12N4O.ClH/c1-9-7(12)6(8)2-5-3-10-4-11-5;/h3-4,6H,2,8H2,1H3,(H,9,12)(H,10,11);1H/t6-;/m0./s1
• InChI Key： GBEWGPTVCBGMTD-RGMNGODLSA-N
• SMILES： C(C1NC=NC=1)[C@H](N)C(=O)NC.Cl

Additional information on hydrochloride

Introduction to Compound CAS No. 2095396-49-7 and Hydrochloride

The compound with the Chemical Abstracts Service (CAS) number 2095396-49-7 and its hydrochloride salt form, commonly referred to as hydrochloride, is a significant molecule in the field of medicinal chemistry and pharmaceutical research. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, physical properties, biological activity, and potential applications in drug development.

CAS No. 2095396-49-7 is a synthetic organic compound that has garnered attention for its unique pharmacological properties. The hydrochloride salt form of this compound is particularly important due to its enhanced solubility and stability, which are crucial for pharmaceutical formulations. The chemical structure of this compound typically includes a central core with functional groups that contribute to its biological activity.

In terms of physical properties, the hydrochloride salt form of CAS No. 2095396-49-7 is a white crystalline solid with a well-defined melting point. It is highly soluble in water and other polar solvents, making it suitable for various pharmaceutical applications. The compound's molecular weight and formula are essential parameters for understanding its behavior in different environments.

The biological activity of CAS No. 2095396-49-7 has been extensively studied in recent years. Research has shown that this compound exhibits potent activity against various targets, including enzymes, receptors, and ion channels. For instance, it has been reported to have selective inhibition of specific kinases involved in cell signaling pathways, which makes it a promising candidate for the treatment of diseases such as cancer and inflammatory disorders.

In preclinical studies, the hydrochloride salt form of CAS No. 2095396-49-7 has demonstrated excellent pharmacokinetic properties. It shows good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, the compound has shown low toxicity in animal models, which is a critical factor for its potential use in human clinical trials.

The potential therapeutic applications of CAS No. 2095396-49-7 are diverse and promising. Ongoing research is exploring its use in the treatment of various conditions, including neurodegenerative diseases, cardiovascular disorders, and metabolic syndromes. The compound's ability to modulate multiple biological pathways makes it a versatile candidate for drug development.

In the context of drug development, the hydrochloride salt form of CAS No. 2095396-49-7 offers several advantages. Its enhanced solubility and stability improve the formulation process, making it easier to develop oral and injectable dosage forms. Furthermore, the compound's favorable pharmacokinetic profile supports its use in long-term treatment regimens.

Recent advancements in synthetic chemistry have also contributed to the optimization of CAS No. 2095396-49-7. Researchers have developed efficient synthetic routes that yield high-purity compounds with minimal side products. These improvements have facilitated large-scale production and reduced manufacturing costs, making the compound more accessible for both research and commercial purposes.

The safety profile of CAS No. 2095396-49-7 is another critical aspect that has been thoroughly evaluated. Preclinical studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, the compound with CAS number 2095396-49-7 and its hydrochloride salt form represent an exciting area of research in medicinal chemistry and pharmaceutical science. Their unique chemical structure, favorable physical properties, potent biological activity, and promising therapeutic potential make them valuable candidates for drug development. Ongoing research continues to uncover new insights into their mechanisms of action and potential applications, contributing to advancements in healthcare.